Cas no 2108579-87-7 (2-(Benzyloxy)-5-bromo-3,4-dimethylphenol)

• Product Name: 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol
• CAS No: 2108579-87-7
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 6178395
• PubChem ID: 122714796
• Update Time: 2025-06-07

2-(Benzyloxy)-5-bromo-3,4-dimethylphenol Chemical and Physical Properties

Names and Identifiers

• EN300-749233
• 2108579-87-7
• 5-Bromo-3,4-dimethyl-2-phenylmethoxyphenol
• 2-(benzyloxy)-5-bromo-3,4-dimethylphenol
• AKOS027473640
• 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol

• Inchi： 1S/C15H15BrO2/c1-10-11(2)15(14(17)8-13(10)16)18-9-12-6-4-3-5-7-12/h3-8,17H,9H2,1-2H3
• InChI Key： QGPQCOYSQSLBHQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C)C=1C)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 306.02554g/mol
• Monoisotopic Mass: 306.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol

Comprehensive Overview of 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol (CAS No. 2108579-87-7)

2-(Benzyloxy)-5-bromo-3,4-dimethylphenol (CAS No. 2108579-87-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This brominated phenol derivative features a benzyl ether group, which enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory compounds.

The compound's molecular structure, characterized by the presence of a benzyloxy group and a bromo substituent, offers versatile reactivity for further functionalization. This has led to its use in cross-coupling reactions, a hot topic in modern organic synthesis. With the growing demand for green chemistry and sustainable practices, scientists are investigating eco-friendly catalytic systems to optimize the synthesis of derivatives like 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol.

In recent years, the compound has also been studied for its potential role in material science. Its aromatic backbone and halogenated moiety make it a candidate for designing advanced polymers and liquid crystals. These materials are critical in developing next-generation electronic devices and optoelectronic applications, aligning with the global push for innovative technologies.

From an analytical perspective, 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol poses interesting challenges and opportunities. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its purity and stability. These methods are essential for ensuring the compound's suitability in high-value applications, a concern frequently raised by quality control professionals in forums and discussions.

The safety profile of 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol is another area of interest. While not classified as hazardous under standard regulations, proper handling protocols are recommended to mitigate risks associated with brominated compounds. This aligns with the broader industry focus on occupational health and regulatory compliance, topics that dominate search queries among laboratory managers and EHS (Environmental, Health, and Safety) specialists.

Market trends indicate a steady demand for 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol, driven by its niche applications. Suppliers and distributors often highlight its availability in various purity grades and packaging options to cater to diverse research needs. This responsiveness to customer requirements reflects the competitive landscape of fine chemicals, where customization and reliability are key selling points.

Looking ahead, the compound's potential in bioconjugation and probe development is being explored. These applications are particularly relevant in the context of diagnostic imaging and targeted drug delivery, areas that have seen exponential growth due to advancements in personalized medicine. Such interdisciplinary uses underscore the importance of 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol as a building block in cutting-edge research.

In summary, 2-(Benzyloxy)-5-bromo-3,4-dimethylphenol (CAS No. 2108579-87-7) stands out as a multifaceted compound with broad utility across scientific disciplines. Its ongoing study and application highlight the dynamic nature of chemical innovation, addressing both current challenges and future opportunities in science and technology.